Cas no 2096342-15-1 (3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid)

• Product Name: 3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid
• CAS No: 2096342-15-1
• MF: C₇H₄BBrF₄O₃
• MW: 302.813475608826
• MDL: MFCD22205756
• CID: 4638303
• Update Time: 2025-11-02

3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid
• [3-bromo-2-fluoro-5-(trifluoromethoxy)phenyl]boronic acid
• (3-Bromo-2-fluoro-5-(trifluoromethoxy)phenyl)boronic acid
• C7H4BBrF4O3
• WID34215
• Y2469
• C90165

• MDL： MFCD22205756
• Inchi： 1S/C7H4BBrF4O3/c9-5-2-3(16-7(11,12)13)1-4(6(5)10)8(14)15/h1-2,14-15H
• InChI Key： IPONDPCBQLMVCI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(B(O)O)=CC(=C1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid

Research Briefing on 3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid (CAS: 2096342-15-1) in Chemical Biology and Pharmaceutical Applications

3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid (CAS: 2096342-15-1) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. Its unique structural features, including the bromo, fluoro, and trifluoromethoxy substituents, make it particularly valuable for the synthesis of complex molecules with potential therapeutic properties.

Recent studies have highlighted the role of 3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid in the development of novel kinase inhibitors and other small-molecule therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing selective inhibitors of the epidermal growth factor receptor (EGFR), a key target in oncology. The compound's boronic acid moiety facilitates efficient coupling with various aryl halides, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In addition to its synthetic applications, this boronic acid derivative has shown promise in biochemical assays. A 2022 paper in ACS Chemical Biology reported its use as a probe for studying protein-ligand interactions, particularly in the context of fluorinated drug design. The presence of multiple halogen atoms enhances binding affinity and metabolic stability, making it an attractive scaffold for drug discovery. Researchers have also explored its potential in positron emission tomography (PET) tracer development, leveraging the fluorine-18 isotope for imaging applications.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid into their drug discovery pipelines. Recent patent filings indicate its use in the synthesis of next-generation antiviral agents, particularly targeting RNA-dependent RNA polymerases. Its compatibility with continuous flow chemistry further enhances its appeal for industrial-scale production, as demonstrated in a 2023 Nature Communications article on process optimization.

Despite these advances, challenges remain in the handling and storage of this compound due to its sensitivity to moisture and protic solvents. Recent methodological improvements, including the development of stabilized formulations and novel protecting group strategies, have addressed some of these issues. Ongoing research aims to expand its applications in targeted protein degradation and covalent inhibitor design, positioning 3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid as a cornerstone of modern medicinal chemistry.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to further unlock the potential of this versatile building block. A 2024 preprint on ChemRxiv describes a quantum mechanics-based screening platform that predicts optimal coupling partners for 3-Bromo-2-fluoro-5-(trifluoromethoxy)phenylboronic acid, potentially accelerating drug discovery timelines. As the field progresses, this compound will likely play an increasingly important role in addressing unmet medical needs through innovative chemical strategies.